[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: [2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(3,4-dimethylphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C24H24N4O4/c1-14-6-9-19(12-15(14)2)28-16(3)22(26-27-28)24(29)31-13-21-17(4)32-23(25-21)18-7-10-20(30-5)11-8-18/h6-12H,13H2,1-5H3
• InChI Key: OIJOHNBNDCUBQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C(N=N2)C(=O)OCC3=C(OC(=N3)C4=CC=C(C=C4)OC)C)C)C
• Molecular Formula: C24H24N4O4
• Molecular Weight: 432.5 g/mol

Description

The compound of interest, “[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate,” is a complex molecule that appears to be related to various synthesized triazole and oxazole derivatives. These derivatives are known for their potential biological activities and applications in medicinal chemistry.

Synthesis Analysis

The synthesis of related triazole derivatives often involves "click chemistry," which is a term used to describe a variety of efficient and reliable chemical reactions. For instance, the synthesis of ethyl 1-(4-methoxyphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylate is achieved by treating ethyl diazoacetate with aryl imines derived from 4-methoxyaniline in the presence of a base, resulting in fully substituted 1,2,3-triazoles . Similarly, the synthesis of various 1,2,4-triazole derivatives is accomplished by reacting ester ethoxycarbonylhydrazones with primary amines, leading to compounds with antimicrobial activities .

Molecular Structure Analysis

The molecular structure of related compounds is often characterized using spectroscopic methods such as IR, NMR, and mass spectrometry, as well as X-ray crystallography. For example, the structure of 4-(4-methoxyphenethyl)-3,5-dimethyl-4H-1,2,4-triazole was determined using these methods, and the results were compared with theoretical calculations using density functional theory (DFT) . This approach provides a detailed understanding of the molecular geometry and electronic properties of the compounds.

Chemical Reactions Analysis

The chemical reactivity of triazole derivatives can lead to various transformations. For instance, the alkylation of 3-oxy-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid with methyl iodide results in different methoxy-triazole derivatives . Moreover, the nitration of this compound can lead to the formation of a meta-nitro derivative or more complex dinitrobenzoic acid, depending on the reaction conditions .

Physical and Chemical Properties Analysis

The physical and chemical properties of triazole derivatives are influenced by their molecular structure. The presence of substituents such as methoxy groups can affect the compound's solubility, melting point, and reactivity. For example, the introduction of methoxy and other alkoxy groups has been shown to enhance the diastereoselectivity in the synthesis of oxazoline-4-carboxylates . Additionally, the presence of carboxyl groups in triazole derivatives can facilitate further functionalization, as seen in the metal-free synthesis of carboxylated 1,4-disubstituted 1,2,3-triazoles .